Cas no 693233-70-4 (1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine)

1-(2,4-Dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine is a specialized organic compound featuring a piperazine core substituted with a 2,4-dimethylphenyl group and a 2-methoxy-4-methylbenzenesulfonyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The sulfonyl group enhances stability and potential bioactivity, while the methoxy and methyl substitutions offer tunable electronic and steric effects. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in targeting receptor interactions or enzyme inhibition. The compound’s synthetic versatility and potential as an intermediate further underscore its utility in developing novel therapeutic or agrochemical agents.

1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine structure

693233-70-4 structure

Product name:1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine

CAS No:693233-70-4

MF:C₂₀H₂₆N₂O₃S

MW:374.497044086456

CID:5419177

1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(2,4-dimethylphenyl)-4-[(2-methoxy-4-methylphenyl)sulfonyl]piperazine
- 1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine
- Inchi： 1S/C20H26N2O3S/c1-15-5-7-18(17(3)13-15)21-9-11-22(12-10-21)26(23,24)20-8-6-16(2)14-19(20)25-4/h5-8,13-14H,9-12H2,1-4H3
- InChI Key： KHAMNJINUFSKIV-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(N1CCN(C2C=CC(=CC=2C)C)CC1)C1C=CC(=CC=1OC)C

Computed Properties

Exact Mass: 374.166
Monoisotopic Mass: 374.166
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 554
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3293-0181-2μmol	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3293-0181-3mg	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3293-0181-5μmol	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3293-0181-4mg	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F3293-0181-10μmol	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3293-0181-1mg	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3293-0181-10mg	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	10mg	$79.0	2023-04-26
Life Chemicals	F3293-0181-5mg	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F3293-0181-2mg	1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine	693233-70-4	90%+	2mg	$59.0	2023-07-28

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Additional information on 1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine

Research Brief on 1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine (CAS: 693233-70-4)

1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine (CAS: 693233-70-4) is a novel piperazine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and methoxy-substituted aromatic rings, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a promising candidate for further drug development.

The synthesis of 1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine involves a multi-step process, including the sulfonylation of piperazine derivatives and subsequent functionalization of aromatic rings. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Researchers have also optimized reaction conditions to improve yield and purity, making it feasible for large-scale production.

Pharmacological evaluations of this compound have revealed its affinity for specific receptor subtypes, including serotonin and dopamine receptors, suggesting potential applications in neurological disorders. In vitro studies demonstrate its ability to modulate receptor activity with high selectivity, while preliminary in vivo experiments indicate favorable pharmacokinetic profiles, including good bioavailability and metabolic stability. These findings underscore its potential as a lead compound for central nervous system (CNS) therapeutics.

Recent advancements in computational modeling have further elucidated the binding interactions of 1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine with its target receptors. Molecular docking studies highlight key hydrogen bonding and hydrophobic interactions, providing a structural basis for its selectivity and efficacy. These insights are instrumental in guiding the design of analogs with enhanced pharmacological properties.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-(2,4-dimethylphenyl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine (CAS: 693233-70-4) represents a significant advancement in the search for novel CNS therapeutics. Its unique chemical structure, combined with promising pharmacological data, positions it as a compelling candidate for further research and development. Future studies will focus on optimizing its therapeutic index and exploring its potential in treating specific neurological conditions.